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Compound of Interest

Compound Name: Chrysene

Cat. No.: B7769849 Get Quote

Technical Support Center: Rapid Screening of
Chrysene in Contaminated Sites
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for the rapid screening of chrysene in contaminated environmental samples.

The information is tailored for researchers, scientists, and drug development professionals

involved in environmental analysis.

Method Performance Overview
The following tables summarize the performance of various rapid screening methods for the

analysis of chrysene and other Polycyclic Aromatic Hydrocarbons (PAHs).

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Performance
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Matrix Analytes
Linearity
(R²)

LOD
(µg/kg)

LOQ
(µg/kg)

Recovery
(%)

Referenc
e

Soil,

Wastewate

r

PAHs >0.99
0.005 -

0.51 (ng/g)

0.02 - 1.71

(ng/g)
78 - 106 [1]

Soil 16 PAHs - - - - [2]

Herbal

Medicine
4 PAHs - - -

89.65 -

118.59
[3][4]

Table 2: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

Performance

Matrix Analytes LOD (ng/g) LOQ (ng/g)
Recovery
(%)

Reference

Soil 16 PAHs 0.005 - 0.78 0.02 - 1.6 86.0 - 99.2 [5]

Seafood 15 PAHs - - - [6]

Water 10 PAHs 10 - 50 (pg) - - [7]

Table 3: Immunoassay (ELISA) Performance

Matrix Analytes
Assay
Range
(Soil)

Assay
Range
(Water)

Analysis
Time

Reference

Soil, Water Total PAHs

0.2 to 5 ppm

(as

Phenanthren

e)

2.66 to 66.5

ppb (as

Phenanthren

e)

~60 minutes [8]

Experimental Workflows
The following diagrams illustrate the typical experimental workflows for chrysene analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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